HaXS8
Description
Promotes covalent and irreversible HaloTag® and SNAP-tag® substrate dimerization. Cell permeable. HaloTag is a trademark of Promega Corporation, and SNAP-tag is a trademark of New England BioLabs, Inc.
Scientific Research Applications
1. Drug-Inducible Systems in Synthetic Biology
HaXS8 is utilized in drug-inducible systems, allowing for regulated biological processes in engineered mammalian cells. This method is essential for studying native biological activities and controlling synthetically engineered ones. HaXS8 enables heterodimerization of SNAP-tag and HaloTag domains, facilitating the regulation of transcription, Cre recombinase activity, and caspase-9 activity in mammalian cells. This enhances gene expression, DNA recombination, and apoptosis control in cell-engineered systems (Dotson & Ngo, 2022).
2. Photonic Imaging
While not directly related to HaXS8, advanced imaging techniques like Hard X-ray Photoelectron Spectroscopy (HAXPES) contribute significantly to the study of bulk electronic structures in materials science. This is crucial for understanding the properties of various materials at a more in-depth level, applicable in fields like chemistry and physics (Ouardi, Fecher, & Felser, 2013).
3. Therapeutic Applications
A significant application of HaXS8 is seen in therapeutics, especially in the context of engineered nanoparticles for drug delivery. For instance, hyaluronic acid (HA)-based nanoparticles are extensively used in various biomedical applications, including tissue engineering, drug delivery, and immune response modulation. These nanoparticles target cell surface receptors and have been instrumental in enhancing the efficacy of cancer treatments (Oommen et al., 2016).
properties
Product Name |
HaXS8 |
|---|---|
Molecular Formula |
C35H43ClF4N6O8 |
Molecular Weight |
787.2 |
synonyms |
N-[[4-[[(2-Amino-9-H-purin-6-yl)oxy]methyl]phenyl]methyl]-2-[4-[(18-chloro-3,6,9,12-tetraoxaoctadec-1yl)oxy]-2,3,5,6-tetrafluorophenoxy]acetamide |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
